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Compound of Interest

Compound Name: Palmitic acid-d2-3

Cat. No.: B1458946 Get Quote

This guide provides comprehensive safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling Palmitic acid-d2-3. The following

information is designed to ensure safe laboratory operations and proper disposal, building a

foundation of trust in chemical handling practices.

Compound Identification and Hazard Assessment
Palmitic acid-d2-3 is a deuterated form of palmitic acid. While the deuteration offers a stable

isotopic label for research, the general chemical and physical properties are similar to those of

standard palmitic acid.[1][2] According to the Globally Harmonized System (GHS), palmitic acid

is not classified as a dangerous substance.[3][4] However, it can cause skin and eye irritation.

[5][6] The primary hazards are associated with its physical form (solid/dust) and its combustible

nature at high temperatures.[3][7]

Physical and Chemical Properties
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Property Value

Appearance White Solid[6][8][9]

Molecular Formula C₁₆H₃₀D₂O₂

Molar Mass Approximately 258.4 g/mol

Melting Point 59 - 63 °C / 138.2 - 145.4 °F[6][8]

Boiling Point 351.5 °C / 664.7 °F[6][8]

Flash Point 206 °C / 402.8 °F[6][7][8]

Solubility Insoluble in water[9]

Stability Stable under normal conditions[8]

Hazard Identification

Hazard Description NFPA Rating

Health

May cause minor eye irritation

as dust.[3] Ingestion may lead

to nausea, vomiting, or

diarrhea.[3] Not expected to be

a skin irritant under normal

use.[3]

Health: 0-2 (Minimal to Slight)

[3][5][7]

Flammability

May be combustible at high

temperatures.[3] Material in

sufficient quantity and reduced

particle size is capable of

creating a dust explosion.[7]

Flammability: 1 (Slight)[3][5][7]

Reactivity

Generally stable.[8]

Incompatible with bases and

reducing agents.[8]

Reactivity: 0 (Minimal)[3][7]

Personal Protective Equipment (PPE)
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Consistent and proper use of PPE is essential to minimize exposure and ensure personal

safety. The following table outlines the recommended PPE for handling Palmitic acid-d2-3.

Body Part Recommended Protection Specifications

Eyes/Face
Safety glasses with side

shields or goggles.[3][5][10]

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[7]

Hands
Chemical-resistant gloves.[4]

[5][7][10]

Nitrile rubber (NBR) gloves

with a thickness >0.11 mm are

suitable.[4][10]

Body
Laboratory coat or lightweight

protective clothing.[3][5][7]

Choose body protection based

on the amount and

concentration of the substance

at the workplace.[5]

Respiratory

NIOSH-approved respirator if

irritation is experienced or

when dust generation is

unavoidable.[3][5][7]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[7]

Operational Plan: Step-by-Step Procedures
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage Location: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[3][7]

Incompatibilities: Keep away from incompatible substances such as bases and reducing

agents.[8] Also, keep away from sources of ignition.[7]

Long-Term Storage: For maintaining isotopic purity, especially if the compound has

exchangeable deuterons, store under an inert atmosphere (argon or nitrogen) and protect
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from moisture to prevent H-D exchange.[11]

Handling and Use

Ventilation: Handle in a well-ventilated area. Use a chemical fume hood if there is a risk of

dust or aerosol generation.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[3]

Preventing Contamination: Use clean, dry glassware and utensils to prevent moisture and

protic solvents from causing H-D exchange.[11]

Dispensing: When weighing or transferring the solid, minimize dust generation.[7]

Heating: If heating the compound, be aware of its flash point and use appropriate heating

methods (e.g., heating mantle, water bath) away from open flames.

Emergency and Disposal Plans
Emergency Procedures: Spills

Assess the Situation: Determine the extent of the spill and if it presents an immediate

hazard.[12]

Evacuate: If the spill is large or in a poorly ventilated area, evacuate non-essential

personnel.[13]

Ventilate: If safe to do so, increase ventilation to the outside.[12]

Containment: For a solid spill, carefully sweep or vacuum the material. Avoid generating

dust.[7]

Cleanup: Place the spilled material into a suitable, labeled container for disposal.[7] Clean

the spill area with a 2-5% solution of soda ash and then with soap and water.[7]

PPE: Always wear appropriate PPE during cleanup.
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First Aid Measures

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[3][6]

Seek medical attention if irritation persists.[6]

Skin Contact
Wash off with mild soap and plenty of water.[3]

[6] Remove contaminated clothing.[4]

Inhalation

Move the person to fresh air.[6][7] If breathing is

difficult, provide oxygen.[7] Seek medical

attention if symptoms appear.[7]

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with

water and drink 2-4 cupfuls of milk or water if

the person is conscious.[7] Seek medical advice

if the person feels unwell.[4]

Disposal Plan

Waste Collection: Collect waste Palmitic acid-d2-3 and any contaminated materials (e.g.,

absorbent pads, gloves) in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations.

Deuterated Waste: Due to the value of deuterium, consider options for recycling or recovery

if available.[14][15] Some suppliers may accept depleted or waste deuterated compounds for

reprocessing.[16] Do not dispose of down the drain.[9]

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling Palmitic acid-d2-3 in a

laboratory setting.
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Caption: Workflow for Handling Palmitic Acid-d2-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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